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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551

BCL6 exerts its transcriptional repression by recruiting corepressor proteins, such as SMRT
and BCOR, to its BTB domain.[1] OICR12694 and its counterparts are designed to bind to a
lateral groove on the BCL6 BTB domain, thereby competitively inhibiting its interaction with
corepressors and reactivating the expression of BCL6 target genes.[1] This disruption of a
critical protein-protein interaction (PPI) is the primary mechanism driving their anti-lymphoma
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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